Cas no 1214232-17-3 (3-amino-5-methyl-1,3-dihydro-2H-indol-2-one hydrochloride)

• Product Name: 3-amino-5-methyl-1,3-dihydro-2H-indol-2-one hydrochloride
• CAS No: 1214232-17-3
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• MDL: MFCD11841255
• CID: 4563268
• Update Time: 2025-06-14

3-amino-5-methyl-1,3-dihydro-2H-indol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-Methyl-1,3-Dihydro-2H-Indol-2-One Hydrochloride
• 3-Amino-5-Methyl-1,3-Dihydro-2H-Indol-2-One Hydrochloride(WX604248)
• 3-amino-5-methyl-1,3-dihydro-2H-indol-2-one hydrochloride

• MDL： MFCD11841255
• Inchi： 1S/C9H10N2O.ClH/c1-5-2-3-7-6(4-5)8(10)9(12)11-7;/h2-4,8H,10H2,1H3,(H,11,12);1H
• InChI Key： QZCMXLZRLMETHU-UHFFFAOYSA-N
• SMILES： NC1C(NC2=CC=C(C)C=C12)=O.Cl

Computed Properties

• Exact Mass: 198.056
• Monoisotopic Mass: 198.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-5-methyl-1,3-dihydro-2H-indol-2-one hydrochloride

Comprehensive Overview of 3-amino-5-methyl-1,3-dihydro-2H-indol-2-one hydrochloride (CAS No. 1214232-17-3)

3-amino-5-methyl-1,3-dihydro-2H-indol-2-one hydrochloride (CAS No. 1214232-17-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a hydrochloride salt derivative of an indole-2-one scaffold, is widely studied for its potential applications in drug discovery and development. Its unique molecular structure, featuring an amino group and a methyl substituent, makes it a versatile intermediate for designing novel therapeutic agents.

The compound’s CAS registry number 1214232-17-3 ensures its unambiguous identification in scientific literature and regulatory documents. Researchers frequently explore its physicochemical properties, such as solubility, stability, and crystalline form, to optimize its use in formulations. Given the rising interest in small-molecule inhibitors and kinase modulators, 3-amino-5-methyl-1,3-dihydro-2H-indol-2-one hydrochloride is often investigated for its role in targeting specific enzymatic pathways implicated in various diseases.

In recent years, the demand for high-purity chemical intermediates like 3-amino-5-methyl-1,3-dihydro-2H-indol-2-one hydrochloride has surged, driven by advancements in precision medicine and personalized therapeutics. This compound’s relevance is further highlighted by its potential utility in cancer research, where modified indole derivatives are explored for their antiproliferative effects. Additionally, its structural similarity to bioactive natural products makes it a candidate for neuroprotective and anti-inflammatory applications.

From a synthetic chemistry perspective, the preparation of 3-amino-5-methyl-1,3-dihydro-2H-indol-2-one hydrochloride involves multi-step organic reactions, often requiring chiral resolution or catalytic hydrogenation to achieve the desired enantiomeric purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its molecular structure. These rigorous quality control measures ensure its suitability for high-throughput screening and in vitro assays.

The compound’s mechanism of action and biological targets remain active areas of investigation. For instance, recent studies have explored its interaction with G-protein-coupled receptors (GPCRs) and tyrosine kinases, which are critical in signal transduction pathways. Such findings align with the growing focus on targeted drug delivery and combinatorial chemistry, where 3-amino-5-methyl-1,3-dihydro-2H-indol-2-one hydrochloride serves as a building block for designing next-generation biopharmaceuticals.

Beyond its pharmaceutical applications, this compound is also of interest in material science, particularly in the development of organic semiconductors and photovoltaic materials. Its electron-rich indole core contributes to its charge-transfer properties, making it a candidate for optoelectronic devices. This multidisciplinary relevance underscores its importance in both life sciences and advanced materials research.

In summary, 3-amino-5-methyl-1,3-dihydro-2H-indol-2-one hydrochloride (CAS No. 1214232-17-3) represents a pivotal compound in modern chemical and biomedical research. Its structural versatility, synthetic accessibility, and broad applicability make it a valuable asset for scientists exploring innovative solutions in drug development, materials engineering, and beyond. As research continues to uncover its full potential, this compound is poised to play an increasingly prominent role in addressing some of today’s most pressing scientific challenges.